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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211

4-Propylbenzaldehyde, also known as p-propylbenzaldehyde, is an organic compound
characterized by a propyl group substituted at the para position of a benzaldehyde molecule.[1]
Its chemical structure combines the reactivity of an aldehyde functional group with the aromatic
nature of a benzene ring.[2][3]

Identifier Value
IUPAC Name 4-propylbenzaldehyde[4]
CAS Number 28785-06-0[1][2][5][6]
Molecular Formula C10oH120[1][2][5][6]
Molecular Weight 148.20 g/mol [7]
SMILES CCCC1=CC=C(C=C1)C=0[2][4][8]
MAUCRURSQMOFGV-UHFFFAOYSA-N[1][2]
InChl Key
[4]
p-Propylbenzaldehyde, Benzaldehyde, 4-
Synonyms

propyl-, 4-(n-Propyl)benzaldehyde[1][2][6]

Physical and Spectroscopic Properties

4-Propylbenzaldehyde is typically a colorless to pale yellow liquid with a characteristic sweet,
floral, and almond-like odor.[1][2] It is slightly soluble in water but soluble in organic solvents.[1]
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[2]

Physical Properties

Property Value

Density 1.005 g/mL at 25 °C

Boiling Point 239.9 °C at 760 mmHg[6]
Flash Point 103 °C (217.4 °F) - closed cup

Refractive Index (n20/D)

1.532

Vapor Pressure

0.0391 mmHg at 25 °CJ[6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-

Propylbenzaldehyde.

Technique Data Highlights
The aldehydic proton signal typically appears
between 9-10 ppm as a singlet. Aromatic

1H NMR protons are observed in the 6.5-8.5 ppm region.
Protons of the propyl group appear further
upfield.[9]
Spectroscopic data for 4-Propylbenzaldehyde is

13C NMR available in databases such as SpectraBase.[4]

[10]

IR Spectroscopy

A characteristic C=0 stretching band for the
aldehyde group is observed around 1703 cm™1.
C-H stretching bands for the aldehyde group
appear in the 2830-2695 cm~1 region. Aromatic
C-H stretching is found from 3100-3000 cm~1.[9]

Mass Spectrometry (GC-MS)

The mass spectrum shows a molecular ion peak

corresponding to its molecular weight.[4][10]
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Synthesis and Experimental Protocols

4-Propylbenzaldehyde can be synthesized through various methods. A common approach is
the formylation of n-propylbenzene. The following protocol is based on a Gatterman-Koch type
reaction, which involves the reaction of an alkylbenzene with carbon monoxide in the presence
of an aluminum halide catalyst.[11]

Experimental Protocol: Formylation of n-Propylbenzene

Objective: To synthesize 4-Propylbenzaldehyde with high para-selectivity.

Materials:

n-Propylbenzene

Aluminum halide (e.g., Aluminum chloride, AICI3)

Aliphatic hydrocarbon solvent (e.g., methylcyclohexane)

Hydrohalic acid (e.g., Hydrochloric acid, HCI)

Carbon monoxide (CO)

High-pressure reactor

Procedure:

Reactor Charging: Add n-propylbenzene, aluminum halide, and the aliphatic hydrocarbon
solvent to a high-pressure reactor.[11]

e Cooling: Cool the contents of the reactor to a temperature between 0 °C and -50 °C.[11]

¢ Pressurization with HCI: Introduce a sufficient amount of hydrohalic acid into the reactor to
achieve a pressure in the range of approximately 25 psig to 200 psig.[11]

e Pressurization with CO: Add carbon monoxide to the reactor to bring the total pressure to a
range of about 200 psig to 2000 psig.[11]
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e Reaction: Maintain the reaction temperature between -50 °C and 20 °C until the reaction is
complete or has progressed sufficiently. This method favors the formation of the para isomer
(4-propylbenzaldehyde) and reduces heterogeneous side reactions.[11]

o Work-up and Purification: (Standard procedures, not detailed in the cited patent) The
reaction mixture is typically quenched with ice water, followed by extraction with an organic
solvent. The organic layer is then washed, dried, and the solvent is evaporated. The crude
product can be purified by vacuum distillation.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4-Propylbenzaldehyde via formylation.
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Applications in Research and Industry

4-Propylbenzaldehyde is a versatile intermediate with applications across several fields.[3]
[12]

e Pharmaceuticals: It serves as a crucial building block in the synthesis of active
pharmaceutical ingredients (APIs) and other medicinal compounds.[2][12][13] Its aldehyde
group allows for various chemical transformations essential for constructing complex drug
molecules.[3][14]

o Fragrance and Flavors: Due to its pleasant aromatic scent, it is used as a fragrance
ingredient in perfumes and cosmetics and as a flavoring agent in food and beverages.[1][2]
[12]

o Agrochemicals: It is used as an intermediate in the synthesis of pesticides and herbicides.[2]
[12]

o Chemical Synthesis: The compound is a starting material for a variety of other chemicals,
including (E)-N-(4-propylbenzylidene)-2-((4-methoxyphenyl)amino)acetohydrazide and
H2-5(p-carboxyphenyl)-10,15,20-tri-(4-propyl)phenylporphyrin. It is also used in the
production of dyes, pigments, resins, and polymers.[12]

e Research: In laboratory settings, it is used to study chemical reactivity, reaction mechanisms,
and structure-activity relationships in aromatic aldehydes.[3][12]

Safety and Handling

Proper handling and storage of 4-Propylbenzaldehyde are essential to ensure safety.
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Safety Aspect

Information

GHS Hazard Classification

Acute Toxicity 4, Oral (Harmful if swallowed)[4]

GHS Pictogram

GHSO07 (Exclamation Mark)

Hazard Statements

H302: Harmful if swallowed[4]

Precautionary Statements

P301 + P312 + P330: IF SWALLOWED: Call a
POISON CENTER or doctor/physician if you
feel unwell. Rinse mouth.

Personal Protective Equipment (PPE)

Eyeshields, face shields, gloves, and a suitable
respirator (e.g., type ABEK (EN14387) filter) are

recommended.

Storage

Store in a cool, dry, well-ventilated area in a
tightly closed container, away from sources of
ignition and incompatible substances like strong
oxidizing agents.[2][15] Recommended storage

temperature is 2-8°C.

First Aid (Eyes)

Flush eyes with plenty of water for at least 15

minutes.[15]

First Aid (Skin)

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing.
[15]

First Aid (Ingestion)

Do NOT induce vomiting. If conscious, rinse
mouth and drink 2-4 cupfuls of milk or water.
Seek medical aid.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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